Cas no 121219-85-0 (4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether)

• Product Name: 4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether
• CAS No: 121219-85-0
• MF: C₂₄H₃₅F₃O
• MW: 396.529318094254
• CID: 1211880
• PubChem ID: 600661
• Update Time: 2025-04-20

4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether Chemical and Physical Properties

Names and Identifiers

• 4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether
• 4-Propyl-4'-{2-[4-(trifluoromethoxy)phenyl]ethyl}-1,1'-bi(cyclohexyl)
• benzene, 1-[2-(4'-propyl[1,1'-bicyclohexyl]-4-yl)ethyl]-4-(trifluoromethoxy)-
• 121219-85-0
• SCHEMBL8447740
• DTXSID601124091
• SCHEMBL4803257
• SCHEMBL4803252
• 1-[2-[(trans,trans)-4a(2)-Propyl[1,1a(2)-bicyclohexyl]-4-yl]ethyl]-4-(trifluoromethoxy)benzene
• SCHEMBL4803267

• Inchi： 1S/C24H35F3O/c1-2-3-18-6-12-21(13-7-18)22-14-8-19(9-15-22)4-5-20-10-16-23(17-11-20)28-24(25,26)27/h10-11,16-19,21-22H,2-9,12-15H2,1H3
• InChI Key： VVSFWVJTRCDPCX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CCC1CCC(CC1)C1CCC(CCC)CC1)(F)F

Computed Properties

• Exact Mass: 396.26415
• Monoisotopic Mass: 396.26400022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23